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Compound of Interest

Compound Name: Sodium tetraethylborate

Cat. No.: B096122 Get Quote

Technical Support Center: Sodium
Tetraethylborate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and storage of air-sensitive sodium
tetraethylborate.

Frequently Asked Questions (FAQs)
Q1: What is sodium tetraethylborate and why is it considered air-sensitive?

A1: Sodium tetraethylborate (NaBEt₄) is an organoboron compound that is highly reactive

and used as an ethyl transfer reagent.[1] It is classified as an air- and moisture-sensitive

pyrophoric material, meaning it can spontaneously ignite in the presence of air.[2][3] Its

reactivity also extends to water, with which it reacts violently.[2]

Q2: How should I store unopened containers of sodium tetraethylborate?

A2: Unopened containers should be stored in a cool, dry, and well-ventilated place, away from

sources of ignition.[4][5] The material should be kept under an inert atmosphere, such as argon

or nitrogen.[2][4]

Q3: What are the immediate dangers of mishandling sodium tetraethylborate?
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A3: The primary dangers are its pyrophoric nature, meaning it can catch fire spontaneously

when exposed to air, and its violent reaction with water, which releases flammable gases.[2][3]

[6] Direct contact can cause burns, and inhalation may lead to respiratory tract irritation.[3][4]

Q4: Can I prepare a stock solution of sodium tetraethylborate?

A4: Yes, preparing a solution in a suitable anhydrous solvent can simplify handling. A study has

shown that dissolving sodium tetraethylborate in tetrahydrofuran (THF) allows for storage of

the solution for at least one month at 4°C in the dark without a noticeable decrease in

derivatization efficiency.[7][8]

Q5: What should I do in case of a small spill?

A5: In case of a small spill, you should wear appropriate personal protective equipment (PPE),

remove all sources of ignition, and use spark-proof tools for cleanup.[4] The spilled material

should be swept up and placed into a suitable, labeled container for disposal.[4] Do not use

water for cleaning.

Q6: How do I properly dispose of sodium tetraethylborate waste?

A6: Disposal of sodium tetraethylborate must be handled as hazardous waste.[9] It can be

sent to a licensed chemical destruction facility or disposed of by controlled incineration with flue

gas scrubbing.[9] Always follow local, state, and federal regulations for hazardous waste

disposal.[9]
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Problem Possible Cause(s) Recommended Solution(s)

The solid has changed color

(e.g., from white to off-white or

yellow).

Exposure to air or moisture

leading to decomposition.

This indicates potential

degradation of the reagent. It

is advisable to use a fresh

container for sensitive

reactions. Consider preparing

and storing solutions in an

inert atmosphere to minimize

exposure.[10]

My reaction is not proceeding

as expected (low or no yield).

The reagent may have

degraded due to improper

handling or storage.

Ensure that all handling and

transfers of the solid and its

solutions are performed under

a strictly inert atmosphere

(glovebox or Schlenk line). Use

freshly opened containers or

recently prepared solutions for

best results.

I observe smoking or a small

fire when handling the solid.

The material is pyrophoric and

has come into contact with air.

[2]

This is an inherent risk. Always

handle the solid under an inert

atmosphere. If a small fire

occurs, use a Class D fire

extinguisher (for combustible

metals) or dry sand. Do not

use water.[11]

The reagent is difficult to

dissolve.

The solvent may not be

appropriate or may contain

impurities (e.g., water).

Use a recommended

anhydrous solvent such as

tetrahydrofuran (THF).[7][8]

Ensure your solvent is

thoroughly dried and

deoxygenated before use.
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Parameter Value Source(s)

Molecular Formula C₈H₂₀BNa [2]

Molecular Weight 150.04 g/mol [2]

Appearance
White to off-white crystalline

solid
[10]

Melting Point 140-142 °C (decomposes) [1]

Solubility

Reacts violently with water.

Soluble in solvents like

tetrahydrofuran (THF).

[2][7][8][12]

Storage Temperature
Ambient temperatures, in a

cool, dry place.
[4][10]

Hazard Codes

H250: Catches fire

spontaneously if exposed to

air.H261: In contact with water

releases flammable gas.

[3]

Experimental Protocols
Protocol 1: Handling Sodium Tetraethylborate in a Glovebox

Preparation: Ensure the glovebox has an inert atmosphere (e.g., argon or nitrogen) with low

oxygen and moisture levels. Place all necessary equipment, including the sealed container

of sodium tetraethylborate, spatulas, weighing paper, and reaction vessel, inside the

glovebox antechamber and cycle appropriately.

Equilibration: Allow the container of sodium tetraethylborate to reach the temperature of

the glovebox atmosphere before opening to prevent condensation.

Dispensing: Inside the glovebox, carefully open the container. Using a clean, dry spatula,

weigh the desired amount of the solid onto weighing paper or directly into the reaction

vessel.
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Sealing: Securely close the container of sodium tetraethylborate. Seal the reaction vessel

containing the dispensed reagent.

Removal: Remove the sealed reaction vessel and the original reagent container from the

glovebox via the antechamber.

Protocol 2: Handling Sodium Tetraethylborate using a Schlenk Line

Preparation: Set up the Schlenk line with a supply of high-purity inert gas (argon or nitrogen)

and a vacuum pump. Assemble the reaction flask and equip it with a septum.

Inerting the Flask: Connect the reaction flask to the Schlenk line and perform at least three

vacuum/inert gas backfill cycles to remove air and moisture.

Reagent Transfer: In a fume hood, briefly open the container of sodium tetraethylborate.

Quickly weigh the desired amount and add it to the reaction flask against a positive flow of

inert gas. This step should be performed as swiftly as possible to minimize air exposure.

Resealing: Immediately reseal the reaction flask and the sodium tetraethylborate
container.

Solvent Addition: If making a solution, add anhydrous, deoxygenated solvent to the reaction

flask via a cannula or a gas-tight syringe under a positive pressure of inert gas.
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Workflow for Handling Sodium Tetraethylborate

Glovebox Method Schlenk Line Method

Introduce sealed container and equipment into glovebox

Allow container to equilibrate to glovebox temperature

Open container and weigh reagent in inert atmosphere

Transfer reagent to reaction vessel

Seal reagent container and reaction vessel

End

Purge reaction flask with inert gas on Schlenk line

Briefly open reagent container under positive inert gas flow

Quickly weigh and add reagent to the flask

Immediately seal the reaction flask

Add anhydrous solvent via cannula or syringe

Start

Click to download full resolution via product page

Caption: Workflow for handling sodium tetraethylborate.
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Troubleshooting Low Reaction Yield

Low or No Reaction Yield

Was the reagent handled under a strictly inert atmosphere?

Proceed to check other reaction parameters (temperature, solvent, other reagents).

Yes

Reagent likely decomposed. Repeat the reaction using proper inert atmosphere techniques.

No

Was an anhydrous solvent used?

Consider reagent age and storage conditions.

Yes

Reagent reacted with water. Repeat with a properly dried solvent.

No

Is the reagent from a freshly opened container or a recently prepared solution?

If all handling was correct, consider issues with other reagents or the reaction setup.

Yes

Older reagent may have degraded over time. Use a fresh supply.

No

Click to download full resolution via product page

Caption: Troubleshooting guide for low reaction yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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